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Compound of Interest

Compound Name: Glucosyl-galactosyl-hydroxylysine

Cat. No.: B15495863 Get Quote

Essential Safety and Handling Guide for
Glucosyl-galactosyl-hydroxylysine
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety, handling, and disposal information for

Glucosyl-galactosyl-hydroxylysine, ensuring the well-being of laboratory personnel and the

integrity of research. While Glucosyl-galactosyl-hydroxylysine is not classified as a

hazardous substance, adherence to standard laboratory safety protocols is crucial.

Substance Identification and Properties
A summary of the key physical and chemical properties of Glucosyl-galactosyl-
hydroxylysine is provided below.

Property Value

Molecular Formula C18H34N2O13

Molecular Weight 486.5 g/mol

Physical State Solid

Appearance Lyophilized powder

CAS Number 32448-35-4
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Personal Protective Equipment (PPE)
When handling Glucosyl-galactosyl-hydroxylysine, the following personal protective

equipment should be worn to minimize exposure and ensure safety.

PPE Category Item Specification

Hand Protection Disposable gloves

Nitrile or latex gloves should

be worn to prevent skin

contact.

Eye Protection
Safety glasses with side

shields or goggles

Essential to protect eyes from

any airborne particles or

splashes.

Body Protection Laboratory coat

A standard lab coat should be

worn to protect clothing and

skin.

Respiratory Protection Not generally required

Use in a well-ventilated area. If

weighing out fine powder that

may become airborne, a dust

mask can be used as a

precaution.

Operational Plan for Handling
Follow these step-by-step procedures for the safe handling of Glucosyl-galactosyl-
hydroxylysine from receipt to disposal.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store in a cool, dry place, away from direct sunlight and moisture.

2. Preparation for Use:
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Work in a clean, designated area, such as a laboratory bench or a fume hood if handling

large quantities of the powder.

Ensure all necessary PPE is worn before handling the substance.

Have all necessary equipment (e.g., spatula, weigh boat, solvent, vortex mixer) ready.

3. Weighing and Reconstitution:

Carefully open the container to avoid creating dust.

Use a clean spatula to transfer the desired amount of the lyophilized powder to a weigh boat.

To reconstitute, add the appropriate solvent to the vial containing the powder.

Close the container and mix gently by inversion or vortexing until the solid is completely

dissolved.

4. Post-Handling:

Clean all equipment and the work surface thoroughly after use.

Wash hands after removing gloves.

Disposal Plan
Glucosyl-galactosyl-hydroxylysine is considered a non-hazardous substance. However,

proper disposal procedures should be followed to maintain a safe laboratory environment.

Unused Solid Waste: Dispose of the solid waste in the regular laboratory trash, unless

institutional policies require specific disposal methods for non-hazardous chemicals.

Liquid Waste (Solutions): Aqueous solutions of Glucosyl-galactosyl-hydroxylysine can

typically be disposed of down the drain with copious amounts of water.[1][2] Always adhere

to local and institutional regulations regarding the disposal of chemical waste.

Contaminated Materials: Gloves, weigh boats, and other disposable materials that have

come into contact with the substance should be disposed of in the regular laboratory trash.
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Experimental Protocol: Preparation of a Stock
Solution
This protocol outlines the steps for preparing a stock solution of Glucosyl-galactosyl-
hydroxylysine.

Materials:

Glucosyl-galactosyl-hydroxylysine (lyophilized powder)

Appropriate solvent (e.g., sterile water, buffer)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

Determine the desired concentration and volume of the stock solution to calculate the

required mass of Glucosyl-galactosyl-hydroxylysine.

Wear appropriate PPE (lab coat, gloves, safety glasses).

Weigh the calculated amount of Glucosyl-galactosyl-hydroxylysine powder in a suitable

container (e.g., the original vial or a new microcentrifuge tube).

Add the calculated volume of the chosen solvent to the powder.

Securely cap the tube or vial.

Gently vortex the solution until the powder is completely dissolved.

Visually inspect the solution to ensure there are no undissolved particles.

Label the tube clearly with the name of the compound, concentration, solvent, and date of

preparation.
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Store the stock solution at the recommended temperature (typically -20°C or -80°C for long-

term storage).

Workflow for Handling Glucosyl-galactosyl-hydroxylysine
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Click to download full resolution via product page

Caption: Workflow for Handling Glucosyl-galactosyl-hydroxylysine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15495863?utm_src=pdf-body-img
https://www.benchchem.com/product/b15495863?utm_src=pdf-body
https://www.benchchem.com/product/b15495863?utm_src=pdf-custom-synthesis
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://ehs.georgetown.edu/environmental-affair/waste-management/general-waste/
https://ehs.georgetown.edu/environmental-affair/waste-management/general-waste/
https://www.benchchem.com/product/b15495863#personal-protective-equipment-for-handling-glucosyl-galactosyl-hydroxylysine
https://www.benchchem.com/product/b15495863#personal-protective-equipment-for-handling-glucosyl-galactosyl-hydroxylysine
https://www.benchchem.com/product/b15495863#personal-protective-equipment-for-handling-glucosyl-galactosyl-hydroxylysine
https://www.benchchem.com/product/b15495863#personal-protective-equipment-for-handling-glucosyl-galactosyl-hydroxylysine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15495863?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15495863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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